Cas no 77060-26-5 (3-Oxo-7b-hydroxy-5b-cholanoic Acid)

• Product Name: 3-Oxo-7b-hydroxy-5b-cholanoic Acid
• CAS No: 77060-26-5
• MF: C₂₅H₃₈O₄
• MW: 402.566828250885
• CID: 548762
• PubChem ID: 535378
• Update Time: 2025-09-27

3-Oxo-7b-hydroxy-5b-cholanoic Acid Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid,7-hydroxy-3-oxo-, (5b,7b)-
• 3-Oxo-7β-hydroxy-5β-cholanoic Acid
• 3-Oxo-7β-hydroxy-5β-
• methyl 4-(10,13-dimethyl-3,7-dioxo-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
• LogP
• DTXSID80336677
• 7753-72-2
• Methyl 5-beta-cholan-3,7-dione-24-oate
• Methyl 5-.beta.-cholan-3,7-dione-24-oate
• A902945
• 77060-26-5
• 3-Oxo-7b-hydroxy-5b-cholanoic Acid

• Inchi： 1S/C25H38O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-16,18-20,23H,5-14H2,1-4H3
• InChI Key： UZRRNRRCPZZPNY-UHFFFAOYSA-N
• SMILES： O=C1CC2CC(CCC2(C)C2CCC3(C)C(C(C)CCC(=O)OC)CCC3C21)=O

Computed Properties

• Exact Mass: 402.27700969g/mol
• Monoisotopic Mass: 402.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 503.8°C at 760 mmHg
• Flash Point: 214.9°C
• Refractive Index: 1.511
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

3-Oxo-7b-hydroxy-5b-cholanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives